N,N'-bis(4-ethylphenyl)-2,2-bis(octylsulfonyl)ethene-1,1-diamine

• Molecular Formula: C34H54N2O4S2
• Molecular Weight: 618.9 g/mol
• IUPAC Name: 1-N,1-N'-bis(4-ethylphenyl)-2,2-bis(octylsulfonyl)ethene-1,1-diamine
• InChI: InChI=1S/C34H54N2O4S2/c1-5-9-11-13-15-17-27-41(37,38)34(42(39,40)28-18-16-14-12-10-6-2)33(35-31-23-19-29(7-3)20-24-31)36-32-25-21-30(8-4)22-26-32/h19-26,35-36H,5-18,27-28H2,1-4H3
• InChI Key: OFMVQBOVEZWLAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCS(=O)(=O)C(=C(NC1=CC=C(C=C1)CC)NC2=CC=C(C=C2)CC)S(=O)(=O)CCCCCCCC

Description

4-ETHYL-N-{1-[(4-ETHYLPHENYL)AMINO]-2,2-BIS(OCTANE-1-SULFONYL)ETHENYL}ANILINE is a complex organic compound characterized by its unique structure, which includes ethyl groups, phenyl groups, and sulfonyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ETHYL-N-{1-[(4-ETHYLPHENYL)AMINO]-2,2-BIS(OCTANE-1-SULFONYL)ETHENYL}ANILINE involves multiple steps, including the formation of intermediate compounds. The process typically starts with the preparation of the ethylphenylamine derivative, followed by the introduction of the sulfonyl groups through sulfonation reactions. The final step involves the coupling of the intermediate compounds under controlled conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

4-ETHYL-N-{1-[(4-ETHYLPHENYL)AMINO]-2,2-BIS(OCTANE-1-SULFONYL)ETHENYL}ANILINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and pH levels to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

4-ETHYL-N-{1-[(4-ETHYLPHENYL)AMINO]-2,2-BIS(OCTANE-1-SULFONYL)ETHENYL}ANILINE has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-ETHYL-N-{1-[(4-ETHYLPHENYL)AMINO]-2,2-BIS(OCTANE-1-SULFONYL)ETHENYL}ANILINE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other sulfonyl-containing anilines and ethylphenyl derivatives. Examples include:

• 4-ETHYL-N-{1-[(4-ETHYLPHENYL)AMINO]-2,2-BIS(HEPTANE-1-SULFONYL)ETHENYL}ANILINE
• 4-ETHYL-N-{1-[(4-ETHYLPHENYL)AMINO]-2,2-BIS(HEXANE-1-SULFONYL)ETHENYL}ANILINE

Uniqueness

What sets 4-ETHYL-N-{1-[(4-ETHYLPHENYL)AMINO]-2,2-BIS(OCTANE-1-SULFONYL)ETHENYL}ANILINE apart is its specific combination of ethyl, phenyl, and sulfonyl groups, which confer unique chemical and biological properties. This makes it a valuable compound for research and industrial applications.